4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole

• Molecular Formula: C15H22N2
• Molecular Weight: 230.35 g/mol
• IUPAC Name: 5-(6-cyclohexylhex-3-ynyl)-1H-imidazole
• InChI: InChI=1S/C15H22N2/c1(2-7-11-15-12-16-13-17-15)4-8-14-9-5-3-6-10-14/h12-14H,3-11H2,(H,16,17)
• InChI Key: LATXTZVCBBIDBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC#CCCC2=CN=CN2

Description

4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole is a nitrogen-containing heterocyclic compound characterized by an imidazole core substituted with a cyclohexyl-terminated alkyne chain at the 4-position. This compound is part of a broader class of imidazole derivatives investigated for their pharmacological properties, particularly as histamine H3 receptor ligands. The H3 receptor is a G-protein-coupled receptor involved in neurotransmitter regulation, making this class of compounds relevant to neurological and inflammatory disorders .

Key structural features include:

• Imidazole ring: A five-membered aromatic ring with two nitrogen atoms, contributing to hydrogen bonding and π-π interactions with biological targets.
• Alkyne chain: A hex-3-ynyl group that introduces rigidity and influences ligand-receptor binding kinetics.
• Cyclohexyl group: A hydrophobic substituent that enhances lipophilicity and modulates receptor affinity.

Pharmacologically, 4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole exhibits high potency at the H3 receptor, with a reported inhibition constant (Ki) of 2.9 nM in rat synaptosome assays . Its structural design aligns with efforts to optimize H3 receptor antagonists/agonists for enhanced blood-brain barrier penetration and oral bioavailability.

Comparison with Similar Compounds

Table 1: Key Pharmacological Parameters of Selected Imidazole Derivatives

Compound Name	Substituent Structure	H3 Receptor Ki (nM)	Functional Activity	Reference ID
4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole	Cyclohexyl-terminated alkyne chain	2.9	Antagonist
4-(6-Cyclopentyl-hex-3-ynyl)-1H-imidazole	Cyclopentyl-terminated alkyne chain	0.95	Antagonist
4-(7,7-Dimethyl-oct-3-ynyl)-1H-imidazole	Branched alkyne with dimethyl groups	0.8	Antagonist
4-(7-Methyl-oct-3-ynyl)-1H-imidazole	Linear alkyne with methyl branch	3.7	Antagonist
4-(3-(3-Cyclopentylpropyloxy)propyl)-1H-imidazole (Compound 27)	Cyclopentyl ether chain	7.0	Partial agonist
FUB 465 (4-(3-(ethoxy)propyl)-1H-imidazole)	Ethoxy-terminated alkyl chain	N/A	In vivo ED50 = 0.26 mg/kg (mice)

Key Findings:

Impact of Cycloalkyl Substituents :

• Replacing the cyclohexyl group in 4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole with a smaller cyclopentyl group (as in 4-(6-Cyclopentyl-hex-3-ynyl)-1H-imidazole) increases H3 receptor affinity (Ki = 0.95 nM vs. 2.9 nM). This suggests that reduced steric bulk enhances binding efficiency .
• Cyclopentyl ether derivatives (e.g., Compound 27) show lower potency (Ki = 7.0 nM), indicating that oxygen incorporation may disrupt optimal receptor interactions .

Role of Alkyne Chain Length and Branching :

• The dimethyl-substituted alkyne in 4-(7,7-Dimethyl-oct-3-ynyl)-1H-imidazole achieves the highest potency (Ki = 0.8 nM), likely due to improved hydrophobic interactions with the receptor’s transmembrane domains .
• Linear chains (e.g., 4-(7-Methyl-oct-3-ynyl)-1H-imidazole) exhibit reduced affinity (Ki = 3.7 nM), highlighting the importance of chain rigidity and branching .

Functional Activity: While most compounds act as antagonists, Compound 27 exhibits partial agonism, demonstrating that subtle structural changes (e.g., ether vs. alkyne linkages) can alter signaling outcomes .